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Compound of Interest

Compound Name: MS436

Cat. No.: B609345

This document provides essential safety and logistical information for the proper disposal of
MS436, a bromodomain inhibitor used in research. Adherence to these procedures is critical to
ensure the safety of laboratory personnel and to minimize environmental impact.

Chemical and Physical Properties

A summary of the key quantitative data for MS436 is presented in the table below for easy

reference.
Property Value
Molecular Formula C18H17N503S
Molecular Weight 383.42 g/mol
Purity 99.21%
Solubility 219.15 mg/mL in DMSO
Ki for BRD4(1) <0.085 pM
Ki for BRD4(2) 0.34 uM

Safety and Handling

Before handling MS436, it is imperative to be familiar with its potential hazards. The compound
may be harmful if inhaled, ingested, or absorbed through the skin and can cause irritation to
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the eyes, skin, and respiratory system.[1] One safety data sheet indicates that MS436 is
harmful if swallowed, causes serious eye damage, and is harmful to aquatic life with long-
lasting effects.

Personal Protective Equipment (PPE):

Gloves: Wear chemical-impermeable gloves.[2]

Eye Protection: Use safety goggles or a face shield.[1]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator.[2]

Clothing: Wear appropriate protective clothing to prevent skin contact.[2]
Handling Procedures:

» Work in a well-ventilated area to avoid the formation and inhalation of dust and aerosols.[1]

[2]
» Avoid all contact with skin and eyes.[2]
e Do not eat, drink, or smoke when handling this product.

Disposal Workflow

The proper disposal of MS436 and its contaminated containers involves a multi-step process to
ensure safety and regulatory compliance. The following diagram outlines the recommended
workflow.
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MS436 Disposal Workflow
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Caption: A flowchart illustrating the step-by-step procedure for the safe disposal of MS436

waste and its containers.

Detailed Disposal Procedures

For Unused MS436 Product and Contaminated Materials:

» Collection: Carefully collect the waste material, minimizing dust generation.[2]

» Containment: Place the waste in a suitable, closed, and clearly labeled container for

disposal.[2]

» Disposal Options:

o The material can be sent to a licensed chemical destruction plant.[2]
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o Alternatively, it can be disposed of by controlled incineration with flue gas scrubbing.[2]
For Empty Containers:
o Decontamination: Triple-rinse the empty container with an appropriate solvent.[2]
» Disposal of Rinsate: The rinsate should be collected and disposed of as hazardous waste.
» Final Container Disposal:

o The triple-rinsed container can be offered for recycling or reconditioning.[2]

o Alternatively, the packaging can be punctured to render it unusable for other purposes and
then disposed of in a sanitary landfill.[2]

Accidental Release Measures
In the event of a spill:

o Evacuate: Evacuate personnel to a safe area and keep people away from and upwind of the
spill.[2]

» Ventilate: Ensure adequate ventilation.[2]
o Control Ignition Sources: Remove all sources of ignition.[2]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical
enter drains.[2]

o Clean-up: Collect the spilled material and place it in a suitable, closed container for disposal.

[2]

First Aid

« Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[1][2]
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» Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water. Consult a doctor if symptoms occur.[1][2]

o Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[1][2]

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person and call a doctor or Poison Control Center immediately.[1]

[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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